1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol

• CAS No.: 15879-93-3
• Product Name: 1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
• Molecular Formula: C8H11Cl3O6
• Molecular Weight: 309.5 g/mol
• IUPAC Name: 1-[(2R,3aR,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
• Standard InChI: InChI=1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2?,3-,4+,5+,6+,7+/m0/s1
• Standard InChIKey: OJYGBLRPYBAHRT-ZMKYHYQQSA-N
• Isomeric SMILES: C([C@H]([C@@H]1[C@@H]([C@@H]2[C@H](O1)O[C@@H](O2)C(Cl)(Cl)Cl)O)O)O
• SMILES: C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O
• Canonical SMILES: C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O
• Appearance: Solid powder
• Melting Point: 183.0 °C
• Description: Alpha-Chloralose is an avicide, and a rodenticide used to kill mice in temperatures below 15 °C. It is also widely used in neuroscience and veterinary medicine as an anesthetic and sedative.
• Purity: 98%
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: alpha Chloralose; alpha-Chloralose; Anhydroglucochloral; beta Chloralose; beta-Chloralose; Chloralose; Glucochloral; Glucochloralose
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• PubChem Compound: 2723807
• Last Modified: Nov 11 2021